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Compound of Interest

Compound Name: 4-lodoanisole

Cat. No.: B042571

This guide provides a detailed overview of the key physical properties of 4-iodoanisole,
specifically its melting and boiling points. It is intended for researchers, scientists, and
professionals in the field of drug development who require precise and reliable data for their
work. This document includes a summary of quantitative data, detailed experimental protocols
for property determination, and a logical workflow diagram.

Physical Properties of 4-lodoanisole

4-lodoanisole, also known as 1-iodo-4-methoxybenzene, is a crystalline solid at room
temperature. Its physical characteristics are crucial for various applications, including organic
synthesis and pharmaceutical research.

Table 1: Summary of Physical Properties of 4-lodoanisole
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Physical Property Value Notes

Arange is often reported,
indicating the transition from
solid to liquid phase.[1][2][3][4]
[5]

Melting Point 46-53 °C

The boiling point is pressure-
dependent. The cited values
Boiling Point 237-240 °C are typically at or near

atmospheric pressure.[1][2][3]

[4105](6]

at 726 mmHg (96.8 kPa).[1][3]

Boiling Point 237 °C
[5]

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. Below are detailed methodologies for these
measurements.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

2.1.1 Capillary Method using a Digital Melting Point Apparatus
This is a modern and precise method for determining the melting point range of a solid.

o Sample Preparation: A small amount of finely powdered, dry 4-iodoanisole is packed into a
capillary tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is
compact at the bottom.

o Apparatus Setup: The capillary tube is placed in the heating block of a digital melting point
apparatus. The apparatus is programmed with a starting temperature, an ending
temperature, and a ramp rate (the rate at which the temperature increases).
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e Measurement:

o Arapid heating rate (e.g., 10-20 °C/min) can be used for a preliminary determination to
find the approximate melting range.

o For an accurate measurement, a new sample is heated to a temperature about 10-15 °C
below the approximate melting point. The heating rate is then reduced to 1-2 °C/min to
allow for thermal equilibrium.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last of the solid melts is recorded as the end of the melting
range.

2.1.2 Thiele Tube Method

This is a classical and effective method that utilizes a heated oil bath to ensure uniform
temperature distribution.

o Apparatus Setup: A Thiele tube is filled with a high-boiling point liquid, such as mineral oil or
silicone oil, to a level above the side arm.

o Sample Preparation: A small amount of 4-iodoanisole is packed into a capillary tube, which
is then attached to a thermometer using a rubber band or a small piece of tubing. The bottom
of the capillary tube should be level with the thermometer bulb.

e Measurement:

o The thermometer and attached capillary tube are immersed in the Thiele tube, ensuring
the sample is below the oil level.

o The side arm of the Thiele tube is gently heated with a Bunsen burner or a microburner.
The design of the tube promotes convection currents, which circulate the oil and provide
uniform heating.

o The temperature is increased gradually, and the sample is observed through the oil.
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o The temperatures at the start and completion of melting are recorded as the melting
range.

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. Since 4-iodoanisole is a solid at
room temperature, it must first be melted to determine its boiling point.

2.2.1 Micro Boiling Point Determination (Siwoloboff Method)
This method is suitable for small quantities of a substance.

o Sample Preparation: A small amount of 4-iodoanisole is placed in a small test tube (fusion
tube). A capillary tube, sealed at one end, is placed inside the test tube with its open end
downwards.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
heating bath (such as a Thiele tube or a beaker of heating oil).

e Measurement:

o The apparatus is heated, and as the temperature rises, air trapped in the capillary tube will
be expelled, seen as a stream of bubbles.

o When the temperature exceeds the boiling point of the sample, a rapid and continuous
stream of bubbles will emerge from the capillary tube.

o The heating is then discontinued, and the apparatus is allowed to cool slowly.

o The temperature at which the stream of bubbles stops and the liquid is drawn into the
capillary tube is recorded as the boiling point. This is the point where the external pressure
equals the vapor pressure of the substance.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for determining the melting and boiling
points of a substance like 4-iodoanisole.
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Caption: Workflow for determining the physical properties of 4-lodoanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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